Cas no 2229240-53-1 (tert-butyl N-1-amino-3-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)propan-2-ylcarbamate)

• Product Name: tert-butyl N-1-amino-3-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)propan-2-ylcarbamate
• CAS No: 2229240-53-1
• MF: C₁₃H₂₃ClN₄O₂
• MW: 302.800321817398
• CID: 5914039
• PubChem ID: 165830135
• Update Time: 2025-11-05

tert-butyl N-1-amino-3-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)propan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-amino-3-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)propan-2-ylcarbamate
• tert-butyl N-[1-amino-3-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)propan-2-yl]carbamate
• EN300-1873744
• 2229240-53-1

• Inchi： 1S/C13H23ClN4O2/c1-8-10(11(14)18(5)17-8)6-9(7-15)16-12(19)20-13(2,3)4/h9H,6-7,15H2,1-5H3,(H,16,19)
• InChI Key： NUJLOMQNDAQGOK-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C)=NN1C)CC(CN)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 302.1509537g/mol
• Monoisotopic Mass: 302.1509537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 82.2Ų

Additional information on tert-butyl N-1-amino-3-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)propan-2-ylcarbamate

tert-butyl N-1-amino-3-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)propan-2-ylcarbamate: A Comprehensive Overview

The compound tert-butyl N-1-amino-3-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)propan-2-ylcarbamate, identified by the CAS number 222924053, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of carbamates, which are widely used in agriculture as insecticides and acaricides due to their ability to inhibit acetylcholinesterase enzymes. However, the unique structure of this compound suggests it may have broader applications beyond traditional pest control.

The molecular structure of tert-butyl N-1-amino derivative includes a tert-butyl group attached to a carbamate functional group. The presence of the 5-chloro substituent on the pyrazole ring introduces additional electronic effects, potentially enhancing the compound's stability and bioavailability. Recent studies have highlighted the importance of such structural modifications in optimizing pharmacokinetic properties for drug delivery systems.

One of the most intriguing aspects of this compound is its potential role in drug development. Researchers have been exploring the use of pyrazole-containing compounds in anti-cancer therapies due to their ability to inhibit specific kinase enzymes involved in tumor growth and metastasis. The incorporation of a tert-butyl group may further enhance the compound's ability to penetrate cellular membranes, making it a promising candidate for targeted drug delivery.

In addition to its pharmacological applications, this compound has shown potential in agricultural chemistry as a biopesticide. The pyrazole ring is known for its fungicidal properties, and the addition of a chlorinated substituent may increase its efficacy against various plant pathogens. Recent field trials have demonstrated that such compounds can significantly reduce crop losses due to fungal infections without adverse environmental impacts.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution and condensation reactions. Advanced techniques such as microwave-assisted synthesis have been employed to optimize reaction conditions, leading to higher yields and improved purity. These advancements underscore the importance of continuous innovation in synthetic chemistry to meet the growing demand for specialized compounds in various industries.

From an environmental perspective, understanding the fate and transport of this compound in natural systems is crucial. Studies have shown that while it exhibits high efficacy in its intended applications, its persistence in soil and water systems requires careful monitoring. Regulatory agencies are increasingly emphasizing the need for eco-friendly alternatives, prompting researchers to explore biodegradable versions of such compounds.

In conclusion, tert-butyl N-1-amino derivative represents a versatile molecule with diverse applications across multiple fields. Its unique structure, combined with recent advancements in synthetic and analytical techniques, positions it as a key player in both pharmaceutical and agricultural sectors. As research continues to uncover new potentials for this compound, it is likely to play an even more significant role in addressing global challenges related to health and food security.